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Compound of Interest

Compound Name: PF-05180999

Cat. No.: B609955 Get Quote

Technical Support Center: PF-05180999
This technical support center provides researchers, scientists, and drug development

professionals with best practices for the long-term storage and handling of the small molecule

inhibitor PF-05180999. The following troubleshooting guides and frequently asked questions

(FAQs) address specific issues that may be encountered during experimentation.

Frequently Asked Questions (FAQs)
Q1: How should PF-05180999 powder be stored for the long term?

A1: For long-term stability, PF-05180999 powder should be stored under controlled conditions

to prevent degradation. It is crucial to date the compound upon receipt and opening.[1] Key

storage recommendations are summarized in the table below.
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Storage Condition Recommendation Rationale

Temperature

Store at -20°C for up to 3

years or at 4°C for up to 2

years.[2]

Lower temperatures slow down

chemical degradation

processes.

Atmosphere

Store in a tightly sealed

container, preferably under an

inert atmosphere (e.g., argon

or nitrogen).

Minimizes oxidation and

hydrolysis from exposure to air

and moisture.[3]

Light

Protect from light by using an

amber vial or by storing it in a

dark place.[4][5]

Prevents photodegradation.[6]

Container
Use the original vial or a tightly

sealed, compatible container.

Ensures integrity and prevents

contamination.[5]

Q2: What is the recommended solvent for preparing PF-05180999 stock solutions?

A2: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration

stock solutions of PF-05180999. It is important to use a fresh, anhydrous grade of DMSO to

avoid introducing moisture, which can accelerate compound degradation.

Q3: How should I prepare and store stock solutions of PF-05180999?

A3: Proper preparation and storage of stock solutions are critical for experimental

reproducibility. Once prepared, stock solutions should be aliquoted into single-use vials to avoid

repeated freeze-thaw cycles, which can lead to compound degradation and precipitation.[2]

Store these aliquots at -20°C or -80°C.[2]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of PF-05180999 in DMSO

Before opening, allow the vial of PF-05180999 powder to equilibrate to room temperature in

a desiccator to prevent condensation.[7]
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For quantities of 10 mg or less, add the appropriate volume of anhydrous DMSO directly to

the vial to create a 10 mM stock solution.[2] For larger quantities, it is recommended to

weigh out the desired amount.[2]

Ensure the compound is fully dissolved. Gentle warming to 37°C or brief sonication can aid

in dissolution.[7]

Visually inspect the solution to confirm it is clear and free of particulates.[7]

Aliquot the stock solution into sterile, single-use vials.

Store the aliquots at -20°C for short-term storage (up to 1 month) or -80°C for long-term

storage (up to 6 months).[2][7]
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Issue Possible Cause Recommended Solution

Precipitation in stock solution

upon thawing

The compound may have

come out of solution during

freezing.[7]

Gently warm the vial to 37°C

and use an ultrasonic bath to

help redissolve the compound.

Ensure the solution is clear

before use.[7]

Low solubility in aqueous

media for in vitro assays

PF-05180999 has poor

aqueous solubility.

Prepare a high-concentration

stock solution in DMSO. For

the final working solution,

ensure the DMSO

concentration is kept low

(typically <0.5%) to avoid cell

toxicity.[2]

Inconsistent experimental

results

Compound degradation due to

improper storage or handling.

Review storage procedures.

Use freshly thawed aliquots for

each experiment to avoid

freeze-thaw cycles. Protect

solutions from light.[2][7]

No visible powder in the vial

For small quantities, the

compound may appear as a

thin film on the walls or bottom

of the vial.[2]

Add the solvent to the vial and

ensure it comes into contact

with all interior surfaces to

dissolve all of the compound.

[2]
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Caption: A typical experimental workflow for PF-05180999 from powder to cellular assay.
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Caption: A logical workflow for troubleshooting inconsistent experimental results with PF-
05180999.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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